Cas no 251307-15-0 (1H-Pyrazolo[4,3-b]pyridine, 3-phenyl-6-(trifluoromethyl)-)

• Product Name: 1H-Pyrazolo[4,3-b]pyridine, 3-phenyl-6-(trifluoromethyl)-
• CAS No: 251307-15-0
• MF: C₁₃H₈F₃N₃
• MW: 263.217932701111
• MDL: MFCD00244618
• CID: 5165286
• Update Time: 2026-03-04

1H-Pyrazolo[4,3-b]pyridine, 3-phenyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-b]pyridine, 3-phenyl-6-(trifluoromethyl)-

• MDL： MFCD00244618
• Inchi： 1S/C13H8F3N3/c14-13(15,16)9-6-10-12(17-7-9)11(19-18-10)8-4-2-1-3-5-8/h1-7H,(H,18,19)
• InChI Key： RMLYBOFNPFVGSA-UHFFFAOYSA-N
• SMILES： C12C(C3=CC=CC=C3)=NNC1=CC(C(F)(F)F)=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-Pyrazolo[4,3-b]pyridine, 3-phenyl-6-(trifluoromethyl)-

1H-Pyrazolo[4,3-b]pyridine, 3-Phenyl-6-(Trifluoromethyl)- (CAS No. 251307-15-0): A Comprehensive Overview

1H-Pyrazolo[4,3-b]pyridine, 3-phenyl-6-(trifluoromethyl)- (CAS No. 251307-15-0) is a highly versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the phenyl and trifluoromethyl groups imparts unique properties that make it an attractive candidate for drug development.

The chemical structure of 1H-Pyrazolo[4,3-b]pyridine, 3-phenyl-6-(trifluoromethyl)- is characterized by a fused pyrazole and pyridine ring system, with a phenyl substituent at the 3-position and a trifluoromethyl group at the 6-position. This arrangement provides a rigid and planar structure that can interact effectively with biological targets, such as enzymes and receptors. The trifluoromethyl group is particularly noteworthy due to its strong electron-withdrawing properties, which can influence the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on the biological activities of pyrazolopyridines. Studies have shown that compounds like 1H-Pyrazolo[4,3-b]pyridine, 3-phenyl-6-(trifluoromethyl)- exhibit potent anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

Another area of interest is the potential use of 1H-Pyrazolo[4,3-b]pyridine, 3-phenyl-6-(trifluoromethyl)- in cancer therapy. Research conducted by a team at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The neuroprotective properties of 1H-Pyrazolo[4,3-b]pyridine, 3-phenyl-6-(trifluoromethyl)- have also been explored. A study published in the Journal of Neurochemistry in 2021 demonstrated that this compound effectively reduced oxidative stress and neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that it could be a promising candidate for the development of novel neuroprotective agents.

The pharmacokinetic properties of 1H-Pyrazolo[4,3-b]pyridine, 3-phenyl-6-(trifluoromethyl)- have been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits good oral bioavailability and favorable metabolic stability. Additionally, its low toxicity profile makes it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 1H-Pyrazolo[4,3-b]pyridine, 3-phenyl-6-(trifluoromethyl)- (CAS No. 251307-15-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting area of study for scientists and researchers aiming to develop new therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.